Cas no 52311-22-5 (2,5-Dibromo-4-ethoxypyridine)

2,5-Dibromo-4-ethoxypyridine structure
2,5-Dibromo-4-ethoxypyridine structure
Product Name:2,5-Dibromo-4-ethoxypyridine
CAS No:52311-22-5
MF:C7H7Br2NO
MW:280.944580316544
CID:4828225
Update Time:2025-04-23

2,5-Dibromo-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-dibromo-4-ethoxypyridine
    • Pyridine, 2,5-dibromo-4-ethoxy-
    • 2,5-Dibromo-4-ethoxypyridine
    • Inchi: 1S/C7H7Br2NO/c1-2-11-6-3-7(9)10-4-5(6)8/h3-4H,2H2,1H3
    • InChI Key: NVKMJPOILVNCKQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1OCC)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • XLogP3: 2.9
  • Topological Polar Surface Area: 22.1

2,5-Dibromo-4-ethoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2,5-Dibromo-4-ethoxypyridine
52311-22-5 97%
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Chemenu
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Crysdot LLC
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Additional information on 2,5-Dibromo-4-ethoxypyridine

2,5-Dibromo-4-ethoxypyridine (CAS No. 52311-22-5): Properties, Applications, and Market Insights

2,5-Dibromo-4-ethoxypyridine (CAS No. 52311-22-5) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine-substituted pyridine structure, serves as a versatile intermediate in organic synthesis. Its molecular formula is C7H7Br2NO, with a molecular weight of 280.95 g/mol. The presence of both bromine atoms and an ethoxy group at specific positions on the pyridine ring enhances its reactivity, making it valuable for constructing complex molecules.

The chemical properties of 2,5-Dibromo-4-ethoxypyridine include a melting point range of 85–90°C and moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane. Its stability under standard conditions allows for easy handling in laboratory settings. Researchers often exploit its halogenated pyridine scaffold for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in drug discovery. Recent studies highlight its role in synthesizing heterocyclic compounds with potential antimicrobial and anticancer activities.

In the pharmaceutical industry, 2,5-Dibromo-4-ethoxypyridine is a key building block for developing kinase inhibitors and antiviral agents. For instance, its derivatives have shown promise in targeting COVID-19-related proteins, aligning with the global demand for novel therapeutics. Agrochemically, it contributes to the synthesis of crop protection agents, addressing the rising need for sustainable pest control solutions. The compound’s adaptability also extends to material science, where it aids in creating organic electronic materials for LEDs and sensors.

The market for 2,5-Dibromo-4-ethoxypyridine is expanding, driven by its applications in high-value chemical synthesis. Suppliers emphasize its availability in bulk quantities with >98% purity, catering to both academic and industrial R&D. Environmental and regulatory trends, such as the push for green chemistry, have spurred innovations in its production methods, including solvent-free reactions and catalytic bromination. Analysts project steady growth in demand, particularly from Asia-Pacific regions, where pharmaceutical manufacturing is booming.

Common queries about 2,5-Dibromo-4-ethoxypyridine include its synthetic routes, safety data, and cost-effectiveness compared to analogs like 2,5-dichloropyridine. Researchers frequently search for optimized reaction conditions or supplier recommendations, reflecting its niche yet critical role. For SEO optimization, terms like "buy 2,5-Dibromo-4-ethoxypyridine" and "CAS 52311-22-5 suppliers" are strategically emphasized to align with procurement-related searches.

In summary, 2,5-Dibromo-4-ethoxypyridine (CAS No. 52311-22-5) is a multifaceted compound bridging medicinal chemistry and industrial applications. Its unique halogenated pyridine architecture, coupled with evolving synthetic methodologies, positions it as a cornerstone in modern organic synthesis. As interdisciplinary research grows, this compound will likely remain at the forefront of innovations in drug development and functional materials.

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